Cas no 338955-72-9 (N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide)

• Product Name: N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide
• CAS No: 338955-72-9
• MF: C₁₅H₁₃BrFNO₃S
• MW: 386.236025571823
• CID: 5165692
• Update Time: 2026-03-04

N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-bromobenzenesulfonyl)ethyl]-4-fluorobenzamide
• N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-4-FLUOROBENZENECARBOXAMIDE
• N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide
• Bionet1_001579
• MLS001165813
• N-[2-(4-bromophenyl)sulfonylethyl]-4-fluorobenzamide
• HMS572K21
• HMS2963P14
• SMR000672434

• Inchi： 1S/C15H13BrFNO3S/c16-12-3-7-14(8-4-12)22(20,21)10-9-18-15(19)11-1-5-13(17)6-2-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： OGIFDRULYZTAEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCNC(C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 464
• XLogP3: 2.9
• Topological Polar Surface Area: 71.6

Additional information on N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide

Comprehensive Overview of N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide (CAS No. 338955-72-9)

N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide (CAS No. 338955-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a 4-bromophenylsulfonyl group linked to an ethylamine backbone, further modified by a 4-fluorobenzamide moiety. Such structural complexity makes it a valuable candidate for studying enzyme interactions, receptor binding, and drug design.

In recent years, the demand for sulfonyl-based compounds like N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide has surged, driven by their potential applications in targeted therapies. Researchers are particularly interested in its role as a kinase inhibitor or protease modulator, topics frequently searched in academic and industrial databases. The presence of both bromine and fluorine substituents enhances its electronic properties, making it a versatile intermediate in synthetic chemistry.

The compound’s CAS No. 338955-72-9 is often referenced in patent literature and scientific journals, highlighting its relevance in medicinal chemistry. A growing trend in online searches revolves around its synthesis methods, solubility profiles, and stability under physiological conditions. These queries reflect the compound’s practical challenges and opportunities in drug development pipelines.

From a structural perspective, the 4-fluorobenzenecarboxamide segment contributes to its bioavailability and metabolic resistance, key factors in optimizing pharmacokinetics. Meanwhile, the 4-bromophenylsulfonyl group is known to influence molecular recognition in biological systems, a hot topic in computational chemistry and AI-driven drug discovery. These aspects align with current industry trends, where structure-activity relationships (SAR) dominate research discussions.

Another area of interest is the compound’s potential role in cancer research, a subject frequently explored in public forums and scientific conferences. While not a therapeutic agent itself, its derivatives are being investigated for their anti-proliferative effects in preclinical studies. This aligns with the broader search trends around small-molecule inhibitors and precision medicine.

In summary, N-{2-[(4-bromophenyl)sulfonyl]ethyl}-4-fluorobenzenecarboxamide (CAS No. 338955-72-9) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to material science—underscore its importance in addressing contemporary scientific challenges. As search engines and AI tools continue to prioritize high-impact keywords like enzyme inhibition and molecular docking, this compound remains a focal point for innovation.